Cas no 500205-60-7 (4-(4-ethyl-1-piperazinyl)-2-fluoro-Benzenamine)

• Product Name: 4-(4-ethyl-1-piperazinyl)-2-fluoro-Benzenamine
• CAS No: 500205-60-7
• MF: C₁₂H₁₈FN₃
• MW: 223.28982591629
• MDL: MFCD14584676
• CID: 933090
• PubChem ID: 45095510
• Update Time: 2025-04-19

4-(4-ethyl-1-piperazinyl)-2-fluoro-Benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethyl-1-piperazinyl)-2-fluoro-Benzenamine
• 4-(4-ethyl-1-piperazinyl)-2-fluoroBenzenamine
• 4-(4-ethylpiperazin-1-yl)-2-fluoroaniline
• Benzenamine, 4-(4-ethyl-1-piperazinyl)-2-fluoro- (9CI)
• ICUCGMJXHQEANC-UHFFFAOYSA-N
• AKOS023261425
• SY247385
• MFCD14584676
• DB-071082
• 500205-60-7
• SCHEMBL4950137
• AC6232
• 4-(4-Ethyl-1-piperazinyl)-2-fluoroaniline
• DTXSID70667402
• 4-(4-Ethyl-piperazin-1-yl)-2-fluoro-phenylamine

• MDL： MFCD14584676
• Inchi： 1S/C12H18FN3/c1-2-15-5-7-16(8-6-15)10-3-4-12(14)11(13)9-10/h3-4,9H,2,5-8,14H2,1H3
• InChI Key： ICUCGMJXHQEANC-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1CCN(CC)CC1)N

Computed Properties

• Exact Mass: 223.14847575g/mol
• Monoisotopic Mass: 223.14847575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.5Ų